Cas no 1349199-64-9 (6-Tosyl-1-oxa-6-azaspiro[3.3]heptan-3-ol)

• Product Name: 6-Tosyl-1-oxa-6-azaspiro[3.3]heptan-3-ol
• CAS No: 1349199-64-9
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 5014980
• Update Time: 2025-05-24

6-Tosyl-1-oxa-6-azaspiro[3.3]heptan-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-tosyl-1-oxa-6-azaspiro[3.3]heptan-3-ol
• 6-(4-methylphenyl)sulfonyl-1-oxa-6-azaspiro[3.3]heptan-3-ol
• 6-Tosyl-1-oxa-6-azaspiro[3.3]heptan-3-ol

• Inchi： 1S/C12H15NO4S/c1-9-2-4-10(5-3-9)18(15,16)13-7-12(8-13)11(14)6-17-12/h2-5,11,14H,6-8H2,1H3
• InChI Key： QKMITJUXEPDHIP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC2(C(CO2)O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 416
• XLogP3: 0.1
• Topological Polar Surface Area: 75.2

Additional information on 6-Tosyl-1-oxa-6-azaspiro[3.3]heptan-3-ol

Comprehensive Overview of 6-Tosyl-1-oxa-6-azaspiro[3.3]heptan-3-ol (CAS No. 1349199-64-9): Structure, Applications, and Research Insights

The compound 6-Tosyl-1-oxa-6-azaspiro[3.3]heptan-3-ol (CAS No. 1349199-64-9) is a spirocyclic heterocycle featuring a unique 1-oxa-6-azaspiro[3.3]heptane core, which has garnered significant attention in pharmaceutical and agrochemical research. Its structural complexity, characterized by a tosyl-protected nitrogen and a hydroxyl group at the 3-position, makes it a versatile intermediate for synthesizing bioactive molecules. This article delves into its molecular properties, synthetic pathways, and emerging applications while addressing trending queries such as "spirocyclic compounds in drug discovery" and "heterocyclic building blocks for medicinal chemistry."

From a structural perspective, the spiro[3.3]heptane scaffold in 6-Tosyl-1-oxa-6-azaspiro[3.3]heptan-3-ol offers three-dimensional rigidity, a property highly sought after in fragment-based drug design. Researchers have explored its potential to modulate pharmacokinetic profiles, particularly in CNS-targeting therapeutics, aligning with the growing interest in "blood-brain barrier permeability enhancers." The tosyl group further enhances its utility as a protective handle for selective functionalization, a topic frequently searched as "strategies for nitrogen protection in heterocycles."

Synthetic routes to 6-Tosyl-1-oxa-6-azaspiro[3.3]heptan-3-ol often involve ring-closing metathesis or cyclization of epoxy precursors, methods that resonate with the industry's shift toward "green chemistry in heterocycle synthesis." Recent publications highlight its role in constructing SARS-CoV-2 protease inhibitors, tapping into the ongoing demand for "antiviral scaffold libraries." Additionally, its hydroxyl group enables derivatization into esters or ethers, addressing queries like "functional group interconversion in spirocycles."

Beyond pharmaceuticals, CAS No. 1349199-64-9 has found niche applications in material science, particularly in designing photoactive polymers. Its spiro architecture contributes to steric hindrance, reducing aggregation-induced quenching—a hot topic in "OLED material development." Analytical techniques such as HPLC purity profiling and X-ray crystallography are critical for quality control, reflecting common search terms like "characterization of complex heterocycles."

In conclusion, 6-Tosyl-1-oxa-6-azaspiro[3.3]heptan-3-ol exemplifies the convergence of structural innovation and multidisciplinary utility. Its relevance to "fragment-based lead optimization" and "3D-QSAR modeling" positions it as a cornerstone in modern organic chemistry. As research progresses, this compound is poised to address challenges in targeted drug delivery and sustainable catalysis, further solidifying its role in next-generation scientific breakthroughs.